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Compound of Interest

Compound Name: Cesium phosphate

Cat. No.: B3367467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the chemical formulas and molecular weights of

various cesium phosphate compounds. These inorganic salts are of interest in diverse

research and development fields, from materials science to potential applications in drug

delivery systems. The information is presented to facilitate easy comparison and reference for

scientific professionals.

Quantitative Data Summary
The chemical properties of the primary forms of cesium phosphate are summarized in the

table below. This allows for a direct comparison of their molecular formulas and weights.

Compound Name Chemical Formula Molecular Weight ( g/mol )

Tricesium Phosphate Cs₃PO₄ 493.69[1][2]

Dicesium Hydrogen Phosphate Cs₂HPO₄ 361.79

Cesium Dihydrogen

Phosphate
CsH₂PO₄ 229.89[3][4][5][6]

Detailed Compound Information
1. Tricesium Phosphate
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Tricesium phosphate, also known as cesium phosphate, is the fully substituted salt of

phosphoric acid with cesium.

Chemical Formula: Cs₃PO₄[1][2][7]

This formula indicates that three cesium ions (Cs⁺) are required to balance the trivalent

phosphate anion (PO₄³⁻).

Molecular Weight:

The molecular weight is approximately 493.69 g/mol .[1][2] This value is calculated by

summing the atomic weights of three cesium atoms, one phosphorus atom, and four

oxygen atoms.

2. Dicesium Hydrogen Phosphate

Dicesium hydrogen phosphate is a partially substituted salt where two of the acidic protons of

phosphoric acid are replaced by cesium ions.

Chemical Formula: Cs₂HPO₄

This compound consists of two cesium ions (Cs⁺) and a hydrogen phosphate anion

(HPO₄²⁻).

Molecular Weight:

The calculated molecular weight for this compound is approximately 361.79 g/mol .

3. Cesium Dihydrogen Phosphate

Cesium dihydrogen phosphate is another partially substituted salt, with one acidic proton of

phosphoric acid replaced by a cesium ion.

Chemical Formula: CsH₂PO₄[3][4][6]

This formula represents one cesium ion (Cs⁺) bonded to a dihydrogen phosphate anion

(H₂PO₄⁻).[6]
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Molecular Weight:

Its molecular weight is approximately 229.89 g/mol .[3][4][5][6]

Logical Relationships of Cesium Phosphates
The following diagram illustrates the relationship between the constituent ions and the resulting

cesium phosphate compounds. It visually represents the progressive substitution of hydrogen

ions in phosphoric acid with cesium ions.

Formation of Cesium Phosphates
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Caption: Ion substitution pathway for cesium phosphates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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